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Compound of Interest

Compound Name: 3-(Bromomethyl)nonane

Cat. No.: B15311832

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 3-
(Bromomethyl)nonane (CAS No. 25234-28-0). The information herein is compiled from
available safety data for structurally similar compounds and general knowledge of alkyl
bromides. It is imperative to obtain and review the specific Safety Data Sheet (SDS) from your
supplier before commencing any work with this chemical.

Compound Information and Properties

3-(Bromomethyl)nonane is a brominated alkane used in organic synthesis. While a
comprehensive, publicly available Safety Data Sheet (SDS) for this specific compound is not
readily accessible, data for analogous compounds and general chemical principles indicate its
physical and chemical properties.

Table 1: Physical and Chemical Properties of 3-(Bromomethyl)nonane
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Property Value

CAS Number 25234-28-0

Molecular Formula C1oH21Br

Molecular Weight 221.18 g/mol

Appearance Likely a clear, colorless to light yellow liquid
Boiling Point Data not available

Flash Point Likely combustible

Solubility Insoluble in water; Soluble in organic solvents

Hazard Identification and GHS Classification

Based on data for similar alkyl bromides, 3-(Bromomethyl)nonane is anticipated to be
classified with the following hazards under the Globally Harmonized System (GHS). The
exclamation mark pictogram is the most likely associated symbol, indicating potential irritation
and other hazards.

Signal Word:Warning

Table 2: Anticipated GHS Hazard and Precautionary Statements
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GHS Classification

Code

Statement

Hazard Statements

H315

Causes skin irritation.

H319 Causes serious eye irritation.
May cause respirato
H335 o Y _ P i
irritation.
Precautionary Statements
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.
Wash skin thoroughly after
P264 )
handling.
Use only outdoors or in a well-
pP271 _
ventilated area.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF ON SKIN: Wash with plenty
Response P302 + P352
of soap and water.
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

P312

Call a POISON CENTER or
doctor/physician if you feel

unwell.
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If skin irritation occurs: Get

P332 + P313 _ _ _
medical advice/attention.
If eye irritation persists: Get
P337 + P313 ) ) )
medical advice/attention.
Take off contaminated clothing
P362 + P364 _
and wash it before reuse.
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.
P405 Store locked up.
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.

Experimental Protocols
Personal Protective Equipment (PPE)

Arisk assessment should be conducted before handling 3-(Bromomethyl)nonane to
determine the appropriate level of PPE. The following are minimum requirements:

o Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene). Inspect gloves for tears

or holes before and after use.

» Skin and Body Protection: A lab coat or chemical-resistant apron. Closed-toe shoes are

mandatory.

o Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood. If engineering controls are not sufficient, a NIOSH-approved respirator with an organic
vapor cartridge may be necessary.

Safe Handling Procedures
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e Preparation:

o

Ensure a chemical fume hood is operational and the sash is at the appropriate height.

[¢]

Have all necessary equipment and reagents readily available.

[¢]

Ensure an eyewash station and safety shower are accessible and unobstructed.

[e]

Have appropriate spill cleanup materials on hand.

e Handling:

[¢]

Handle 3-(Bromomethyl)nonane exclusively within a chemical fume hood.

[¢]

Avoid direct contact with skin and eyes.

[e]

Avoid inhalation of vapors.

o

Use the smallest quantity of the chemical necessary for the experiment.

[¢]

Ground and bond containers when transferring material to prevent static discharge.

o

Use spark-proof tools and explosion-proof equipment if large quantities are being handled.

[e]

Keep the container tightly closed when not in use.

e Post-Handling:
o Wash hands thoroughly with soap and water after handling, even if gloves were worn.
o Decontaminate all work surfaces and equipment after use.

o Dispose of contaminated waste in a designated, labeled hazardous waste container.

Storage Procedures

o Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from heat, sparks, open flames, and other sources of ignition.
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» Store away from incompatible materials such as strong oxidizing agents.
e The storage area should be clearly labeled with the identity of the chemical and its hazards.
o Store in a locked cabinet or other secure location to prevent unauthorized access.

Emergency Procedures
First Aid Measures

 Inhalation: Move the affected person to fresh air and keep them comfortable for breathing. If
they feel unwell, seek medical attention.

o Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of
soap and water. If skin irritation occurs, get medical advice/attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Accidental Release Measures

o Small Spills (in a fume hood):
o Absorb the spill with an inert material (e.g., vermiculite, dry sand, or earth).

o Place the absorbent material into a sealed, labeled container for hazardous waste
disposal.

o Clean the spill area with a suitable solvent, followed by soap and water.
o Large Spills (or spills outside a fume hood):
o Evacuate the area immediately.

o Alert others in the vicinity.
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o If safe to do so, turn off all ignition sources.
o Contact your institution's emergency response team.

o Do not re-enter the area until it has been declared safe by trained personnel.

Firefighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-
resistant foam.

o Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: The compound may produce toxic and irritating fumes, including hydrogen
bromide and carbon oxides, upon combustion. Vapors may be heavier than air and can
travel to a source of ignition and flash back.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Visual Protocols

The following diagrams illustrate the logical workflows for handling and emergency response.
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l
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'
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'
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l
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Caption: Workflow for the safe handling of 3-(Bromomethyl)nonane.
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Caption: Emergency response protocol for 3-(Bromomethyl)nonane incidents.

 To cite this document: BenchChem. [Safe Handling and Storage of 3-(Bromomethyl)nonane:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15311832#safe-handling-and-storage-procedures-
for-3-bromomethyl-nonane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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